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Compound of Interest

Compound Name: 2-(Propylthio)ethanol
CAS No.: 22812-90-4
Cat. No.: B1582644

Get Quote

\ J

Chemical Class: Alkyl-Hydroxyethyl Sulfide | Molecular Formula:

Executive Summary

2-(Propylthio)ethanol (PTE) represents a bifunctional building block characterized by a
nucleophilic thioether core and a terminal primary hydroxyl group. Its utility spans from flavor
chemistry—where it imparts savory, alliaceous notes—to pharmaceutical synthesis, serving as
a "linchpin” motif for introducing sulfur-bridged side chains. This guide provides a rigorous
analysis of its physicochemical behavior, optimized synthetic routes, and controlled oxidation
pathways.

Physicochemical Profile

Understanding the physical constants is prerequisite for isolation and purification. The
presence of the sulfur atom increases the refractive index and density relative to its oxygen
analog (2-propoxyethanol), while the hydroxyl group dictates its solubility and boiling point via
hydrogen bonding.

Table 1: Physicochemical Properties (Experimental &
Predicted)
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Property Value | Range Structural Determinant
Molecular Weight 120.21 g/mol
N ) Intermolecular H-bonding (OH)
Boiling Point 205-210 °C (atm) ) )
+ Dipole-Dipole (S)
Density Heavy atom effect (Sulfur)

Refractive Index ( High polarizability of Sulfur

) lone pairs

Miscible: EtOH,

Amphiphilic: Hydrophilic OH

Solubility i
vs. Hydrophobic Propyl-S

.Low:

o Trace oxidation products
Appearance Colorless to pale yellow liquid o
(disulfides) often yellow

Note: Values are derived from structure-activity relationships (SAR) of homologous thioethers
(e.g., 2-(ethylthio)ethanol) where specific experimental data is standardized.

Synthetic Architecture

To access high-purity PTE, two primary routes are employed. The choice depends on reagent
availability and "atom economy" requirements.

Route A: Thiol-Epoxide Ring Opening (Click Chemistry)

This is the preferred industrial route due to 100% atom economy.
e Mechanism: Nucleophilic attack of 1-propanethiol on ethylene oxide (or ethylene carbonate).
o Catalyst: Mild base (e.qg.,

or NaOH).

o Advantage: No salt waste; solvent-free potential.
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Route B: Mercaptan Alkylation (Williamson-Type)

Preferred for laboratory-scale synthesis when handling gaseous ethylene oxide is impractical.
» Reagents: 2-Mercaptoethanol + 1-Bromopropane.
e Base: Potassium Carbonate (

) in Acetone or Acetonitrile.

e Mechanism:

Displacement.

Experimental Protocol: Route B (Laboratory Scale)
Objective: Synthesis of 10g of 2-(Propylthio)ethanol.

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser. Flush with Nitrogen (

).

¢ Solvation: Dissolve 2-Mercaptoethanol (1.0 eq, 78.13 g/mol ) in anhydrous Acetone (10
volumes).

e Deprotonation: Add anhydrous

(1.2 eq). The mixture will become a slurry. Stir for 15 min at RT to generate the thiolate anion

(
).
o Addition: Add 1-Bromopropane (1.1 eq) dropwise via syringe to control the exotherm.

o Reflux: Heat to reflux (

) for 4—6 hours. Monitor by TLC (Stain:

or lodine; Thioethers stain yellow/brown).
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o Workup: Filter off inorganic salts (

, excess carbonate). Concentrate the filtrate in vacuo.

 Purification: Distill under reduced pressure to obtain the pure oil.

Visualization: Synthetic Logic Flow
1-Propanethiol
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Ethylene Oxide
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Transition State Irreversible 2-(Propylthio)ethanol
Route B: K2CO3/Acetone (SN2 Attack) (Target)
2-Mercaptoethanol
(Nucleophile)
1-Bromopropane
(Electrophile)

Click to download full resolution via product page

Figure 1: Convergent synthetic pathways for 2-(Propylthio)ethanol showing the Thiol-Epoxide
route (A) and Williamson-type alkylation (B).

Reactivity & Functionalization

PTE is a "Janus" molecule with two distinct reactive centers: the Sulfur atom (soft nucleophile)
and the Hydroxyl group (hard nucleophile). Chemoselectivity is achieved through reagent
choice.

Selective Oxidation (The Sulfur Switch)

The sulfur atom can be oxidized stepwise to the sulfoxide (

) or sulfone (

).
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o To Sulfoxide: Use Sodium Periodate (

) in water/MeOH at
. This prevents over-oxidation.

e To Sulfone: Use Hydrogen Peroxide (

) in Acetic Acid or

-CPBA (2.2 eq).

Hydroxyl Functionalization

Standard alcohol chemistry applies, but acidic conditions must be monitored to avoid sulfide
protonation or Pummerer-type rearrangements if oxidized.

« Esterification: React with Acyl Chlorides/Anhydrides + Pyridine.
e Halogenation:

converts OH to CI (forming 2-chloroethyl propyl sulfide), a potent alkylating agent (mustard
gas analog—Handle with Extreme Caution).

Visualization: Reactivity Tree
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Figure 2: Divergent reactivity profile. Note the toxicity risk in the chlorination pathway (black
node).

Safety & Handling Protocols

As a Senior Application Scientist, | must emphasize that while PTE is not a highly volatile thiol,
it retains sulfide characteristics.

e Odor Control: All reactions involving thiols or sulfides should be conducted in a fume hood.
Glassware should be bleached (Hypochlorite solution) immediately after use to oxidize
residual sulfides to odorless sulfoxides/sulfones.

» Peroxide Risks: Like ethers, thioethers can form peroxides upon long-term storage, though
less readily. Store under inert gas (

or Ar) in amber vials.

 Toxicity: The chlorination derivative (2-chloroethyl propyl sulfide) is a vesicant (blister agent)
similar to Sulfur Mustard. Avoid reaction with thionyl chloride (

) unless strictly necessary and authorized.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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